Cas no 50607-32-4 (2H-Pyran-2-one,4-hydroxy-)

2H-Pyran-2-one,4-hydroxy- Properties

Names and Identifiers

• 2H-Pyran-2-one,4-hydroxy-
• 4-hydroxypyran-2-one
• starbld0008292
• SCHEMBL10200
• 2-hydroxy-4-pyrone
• 2-hydroxy-4h-pyran-4-one
• 4-hydroxy-2-pyrone
• 31470-07-2
• 4-hydroxy-2H-pyran-2-one
• VNZOLPIHDIJPBZ-UHFFFAOYSA-N
• AKOS005166955
• 2H-Pyran-2-one, 4-hydroxy-
• 50607-32-4
• AKOS006306302
• AT26917
• EN300-4272683
• Z1198306031
• SCHEMBL1187892
• DTXSID40198657
• +Expand

• InChIKey： VNZOLPIHDIJPBZ-UHFFFAOYSA-N
• Inchi： InChI=1S/C5H4O3/c6-4-1-2-8-5(7)3-4/h1-3,6H
• SMILES： C1=COC(=O)C=C1O

Computed Properties

• Exact Mass: 112.01602
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 0
• Monoisotopic Mass: 112.016
• Heavy Atom Count: 8
• Complexity: 167
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.1
• Tautomer Count: 3
• Surface Charge: 0
• Topological Polar Surface Area: 46.5A^2

Experimental Properties

• PSA: 46.53
• Refractive Index: 1.592
• Boiling Point: 299.1°C at 760 mmHg
• Flash Point: 140.1°C
• Density: 1.483